7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-3-methyl-8-(3-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-(1,3-benzothiazol-2-ylsulfanyl)ethyl]-3-methyl-8-(3-methylpiperidin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C21H24N6O2S2/c1-13-6-5-9-26(12-13)19-23-17-16(18(28)24-20(29)25(17)2)27(19)10-11-30-21-22-14-7-3-4-8-15(14)31-21/h3-4,7-8,13H,5-6,9-12H2,1-2H3,(H,24,28,29)
• InChI Key: WSYJBEPSKWALCN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC3=C(N2CCSC4=NC5=CC=CC=C5S4)C(=O)NC(=O)N3C
• Molecular Formula: C21H24N6O2S2
• Molecular Weight: 456.6 g/mol

Description

The compound “7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-3-methyl-8-(3-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione” is a chemical compound with the molecular formula C22H25N7O3S2 and a molecular weight of 499.61.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. The synthesis typically involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed based on IR, 1H, 13C NMR, and mass spectral data. For instance, the 1H NMR spectrum shows signals for -CONH, C-H triazole, ArH, -NCH2, -SCH2, and -CH3 groups.

Physical And Chemical Properties Analysis

The compound appears as a white solid with a melting point of 152–156 °C. The FTIR spectrum shows peaks corresponding to N–H str., C–H str., C=O sym. str., and C=C str.

Scientific Research Applications

Anti-Inflammatory Properties

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Antidepressant Effects

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Anticonvulsant Effects

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Inhibition of Cell Proliferation

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Protein Tyrosine Phosphatase 1B Inhibitors

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Anti-Hyperglycemic Efficacy

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Future Directions

Future research could focus on further exploring the potential applications of this compound, such as its anti-inflammatory properties and its potential as a quorum sensing inhibitor. Additionally, more studies could be conducted to understand its mechanism of action and to evaluate its safety and hazards.

Mechanism of Action

Target of Action

Similar compounds have shown significant interactions withcyclin-dependent kinase-8 , which plays a crucial role in cell cycle regulation and is often implicated in cancer .

Mode of Action

Based on the structure and activity of related compounds, it is plausible that it may interact with its target proteins, possibly cyclin-dependent kinases, to modulate their activity . This interaction could lead to changes in the cell cycle, potentially inhibiting the growth of cancer cells .

Biochemical Pathways

Given its potential interaction with cyclin-dependent kinases, it may influence pathways related tocell cycle regulation and cell proliferation .

Pharmacokinetics

Computational studies on related compounds have predicted favorable adme properties .

Result of Action

Similar compounds have demonstrated potent cytotoxic activity against certain cancer cell lines, suggesting that this compound may also have anticancer properties .